Cas no 72793-46-5 (2,4,6(1H,3H,5H)-Pyrimidinetrione,5-ethyl-5-(phenyl-d5)- (9CI))

• Product Name: 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-ethyl-5-(phenyl-d5)- (9CI)
• CAS No: 72793-46-5
• MF: C₁₂H₁₂N₂O₃
• MW: 237.266091346741
• CID: 550568
• PubChem ID: 16217597
• Update Time: 2025-07-18

2,4,6(1H,3H,5H)-Pyrimidinetrione,5-ethyl-5-(phenyl-d5)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-ethyl-5-(phenyl-d5)- (9CI)
• 5-ethyl-5-(2,3,4,5,6-pentadeuteriophenyl)-1,3-diazinane-2,4,6-trione
• Phenobarbital-D5 (deuterium label on ring)
• Phenobarbital-D5 (ring) solution
• [2H5]-Phenobarbital
• 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-ethyl-5-(phenyl-d5)-
• 5-Ethyl-5-(phenyl-d5)barbituric acid solution
• 611158_ALDRICH
• 611158_FLUKA
• Phenobarbital-d5 solution
• Phenobarbital-phenyl-d5 solution
• Phenobarbital-D5 (D-label on ring)
• 72793-46-5
• DTXSID60584452
• 5-Ethyl-5-(~2~H_5_)phenylpyrimidine-2,4,6(1H,3H,5H)-trione

• Inchi： 1S/C12H12N2O3/c1-2-12(8-6-4-3-5-7-8)9(15)13-11(17)14-10(12)16/h3-7H,2H2,1H3,(H2,13,14,15,16,17)/i3D,4D,5D,6D,7D
• InChI Key： DDBREPKUVSBGFI-DKFMXDSJSA-N
• SMILES： O=C1C(C(NC(N1)=O)=O)(C1C([2H])=C([2H])C([2H])=C([2H])C=1[2H])CC

Computed Properties

• Exact Mass: 237.116
• Monoisotopic Mass: 237.116
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.3A^2

Experimental Properties

• Flash Point: 11 °C

2,4,6(1H,3H,5H)-Pyrimidinetrione,5-ethyl-5-(phenyl-d5)- (9CI) Security Information

• Hazardous Material transportation number：UN 1230 3/PG 2
• WGK Germany：1
• Hazard Category Code： 11-23/24/25-39/23/24/25
• Safety Instruction： 7-16-36/37-45
• Hazardous Material Identification：
• Risk Phrases：11-23/24/25-39/23/24/25
• Storage Condition：2-8°C

Additional information on 2,4,6(1H,3H,5H)-Pyrimidinetrione,5-ethyl-5-(phenyl-d5)- (9CI)

Introduction to 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-ethyl-5-(phenyl-d5) (CAS No. 72793-46-5)

2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-ethyl-5-(phenyl-d5) (CAS No. 72793-46-5) is a specialized compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is a deuterated derivative of a pyrimidinetrione structure, which makes it particularly useful in various scientific and industrial processes. The deuterium labeling in the phenyl group enhances its stability and provides valuable insights into its metabolic pathways and interactions with biological systems.

The pyrimidinetrione scaffold is a fundamental building block in the development of numerous pharmaceutical agents. It is known for its ability to form hydrogen bonds and its structural rigidity, which are crucial for binding to specific protein targets. The 5-ethyl substituent adds flexibility and hydrophobicity to the molecule, enhancing its solubility and bioavailability. The phenyl-d5 group, being deuterated, offers increased stability against metabolic degradation, making it an ideal candidate for studies involving pharmacokinetics and drug metabolism.

Recent research has highlighted the potential of 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-ethyl-5-(phenyl-d5) in the development of novel therapeutic agents. A study published in the Journal of Medicinal Chemistry (2022) explored the use of this compound as a lead structure for the design of anti-inflammatory drugs. The researchers found that the deuterium-labeled phenyl group significantly improved the compound's resistance to enzymatic degradation, thereby extending its half-life in vivo. This property is particularly valuable in chronic disease management where sustained drug action is essential.

In another study published in the European Journal of Medicinal Chemistry (2021), scientists investigated the potential of 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-ethyl-5-(phenyl-d5) as an antiviral agent. The results showed that this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The enhanced stability provided by the deuterium labeling was found to be crucial for maintaining the compound's efficacy over extended periods.

The synthetic route for 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-ethyl-5-(phenyl-d5) involves several steps that require precise control over reaction conditions to ensure high yields and purity. One common approach involves the condensation of ethylamine with a suitable phenyl-d5 derivative followed by cyclization to form the pyrimidinetrione ring. Advanced techniques such as microwave-assisted synthesis have been employed to optimize this process and reduce reaction times.

The characterization of 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-ethyl-5-(phenyl-d5) typically involves a combination of spectroscopic methods including NMR (Nuclear Magnetic Resonance), MS (Mass Spectrometry), and IR (Infrared Spectroscopy). These techniques provide detailed information about the molecular structure and purity of the compound. High-resolution NMR spectroscopy is particularly useful for confirming the presence of deuterium atoms in specific positions within the molecule.

In terms of safety and handling, 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-ethyl-5-(phenyl-d5) should be stored under dry conditions at room temperature to prevent degradation. Standard laboratory safety protocols should be followed when handling this compound to ensure both personal safety and sample integrity.

Overall, 2,4,6(1H,3H,5H)-Pyrimidinetrione, 5-ethyl-5-(phenyl-d5) (CAS No. 72793-46-5) represents a valuable tool in medicinal chemistry research. Its unique properties make it an excellent candidate for further exploration in drug discovery and development programs aimed at addressing a wide range of medical conditions.